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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N6-Dimethylaminomethylidene-2'-

deoxyisoguanosine, a key building block in the synthesis of modified oligonucleotides. We will

delve into its chemical properties, synthesis, and applications, with a focus on its role in

expanding the genetic alphabet for therapeutic and diagnostic purposes.

Core Compound Data
N6-Dimethylaminomethylidene-2'-deoxyisoguanosine is a protected nucleoside analog used in

solid-phase oligonucleotide synthesis. The dimethylaminomethylidene group serves as a labile

protecting group for the exocyclic amine of 2'-deoxyisoguanosine, preventing unwanted side

reactions during the automated synthesis process.
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Parameter Value

CAS Number 146196-17-0

Molecular Weight 322.32 g/mol

Molecular Formula C₁₃H₁₈N₆O₄

Common Name
N6-Dimethylaminomethylidene-2'-

deoxyisoguanosine

Experimental Protocols
The primary application of N6-Dimethylaminomethylidene-2'-deoxyisoguanosine is its

conversion into a phosphoramidite derivative for incorporation into synthetic DNA strands.

While a precise, published step-by-step synthesis for the N,N-dimethylaminomethylidene

phosphoramidite is not readily available, a well-documented protocol for a closely related and

functionally similar compound, 2'-deoxy-N6-[(diisobutylamino)methylidene]-5'-O-

(dimethoxytrityl)-O2-(diphenylcarbamoyl)isoguanosine, 3'-(2-cyanoethyl

diisopropylphosphoramidite), provides a reliable template.[1]

2.1. Synthesis of the Protected Isoguanosine Phosphoramidite

The synthesis involves multiple steps, including the protection of various functional groups on

the 2'-deoxyisoguanosine nucleoside, followed by phosphitylation to yield the reactive

phosphoramidite monomer.
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Solid-Phase Synthesis Cycle

1. Detritylation
(Remove 5'-DMT)

2. Coupling
(Add iG phosphoramidite,

extended time)

Repeat for
next cycle

3. Capping
(Block unreacted 5'-OH)

Repeat for
next cycle

4. Oxidation
(P(III) to P(V))

Repeat for
next cycle

Repeat for
next cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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